BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-3,5-dibromopyridine CAS number

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Chloro-3,5-dibromopyridine
CAS No.: 40360-47-2
Cat. No.: B1298877

Get Quote

\ J

An In-depth Technical Guide to 2-Chloro-3,5-dibromopyridine

Topic: 2-Chloro-3,5-dibromopyridine CAS Number: 40360-47-2 Audience: Researchers,
scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-3,5-dibromopyridine, a
halogenated pyridine derivative with significant utility in organic synthesis. Its unique
substitution pattern offers a versatile platform for creating complex molecules, making it a
valuable intermediate in the development of novel pharmaceuticals and agrochemicals.[1] This
document details its physicochemical properties, established synthesis methodologies,
characteristic reactivity, and key applications, grounded in authoritative references to ensure
scientific integrity.

Physicochemical Properties and Identification

2-Chloro-3,5-dibromopyridine is an off-white to yellow crystalline powder at room
temperature.[1][2] Its trifunctionalized scaffold, featuring chloro and bromo substituents at
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specific positions, is central to its synthetic utility. The CAS Registry Number for this compound
is 40360-47-2.[1][2][3][41[5]

Property Value Source(s)
CAS Number 40360-47-2 [1][2][3]
Molecular Formula CsH2Br2CIN [1][5][6]
Molecular Weight 271.34 g/mol [1][2][6]
Appearance Off-white to yellow colored (2]
powder

Melting Point 42-45 °C [1][2]
Purity > 97-99% (GC) [11[5]

PYSICVOJSIMFKP-
InChl Key [2]
UHFFFAOYSA-N

PubChem CID 817092 [1][6]

Synthesis Methodologies

The synthesis of polysubstituted pyridines like 2-Chloro-3,5-dibromopyridine requires precise
control of regioselectivity. The electron-deficient nature of the pyridine ring complicates direct
electrophilic halogenation.[2] Consequently, multi-step strategies commencing from pre-
functionalized pyridine precursors are generally employed.

One common and efficient approach involves the use of a hydroxypyridine precursor.[2] This
strategy leverages the directing effects of the hydroxyl group to install the bromo substituents at
the desired 3- and 5-positions, followed by conversion of the hydroxyl group to the 2-chloro
substituent.

Conceptual Synthesis Workflow

The following workflow illustrates a logical, though generalized, pathway for synthesizing the
target compound. The initial bromination of a pyridine derivative is a critical step, where
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controlling the reaction conditions is key to achieving the desired substitution pattern and
minimizing by-products like over-brominated species.[7][8]

Step 1: Regioselective Bromination

2-Hydroxypyridine Brominating Agent
(Starting Material) (e.g., NBS, Br2)

eaction Reagent

2-Hydroxy-3,5-dibromopyridine
(Intermediate)

Step 2: Chlorination

Chlorinating Agent

Reaction (e.g., SOClz, POCIs)

2-Chloro-3,5-dibromopyridine
(Final Product)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-Chloro-3,5-dibromopyridine.

Protocol: Synthesis of 2,5-dibromopyridine (A Related
Precursor)

While a specific protocol for 2-Chloro-3,5-dibromopyridine is proprietary, the synthesis of the
related compound 2,5-dibromopyridine via a Sandmeyer reaction provides insight into the
manipulation of halogenated pyridines.[7][9]
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o Diazotization: Dissolve 2-amino-5-bromopyridine in an aqueous solution of hydrogen
bromide (HBr) at a reduced temperature (typically 0-5 °C).[9]

e Bromide Introduction: Slowly add a solution of sodium nitrite (NaNO2) to the mixture. This
generates an in-situ diazonium salt. The temperature must be strictly controlled to prevent
decomposition.[9]

o Decomposition: The diazonium salt is then decomposed, often with the aid of a copper(l)
bromide catalyst, to yield 2,5-dibromopyridine.[7]

o Workup and Purification: The reaction is quenched, typically by neutralization with a base
like sodium hydroxide.[9] The crude product is extracted with an organic solvent (e.g., diethyl
ether), dried over anhydrous sodium sulfate, and concentrated under reduced pressure.[9]
Final purification is achieved via recrystallization or chromatography.

Chemical Reactivity and Mechanistic Insights

The reactivity of 2-Chloro-3,5-dibromopyridine is dominated by the distinct electronic
environment of its three halogen-substituted carbon atoms. The pyridine nitrogen acts as a
strong electron-withdrawing group, rendering the ring susceptible to nucleophilic aromatic
substitution (SNAr).

The chlorine atom at the C2 position is the most reactive site for nucleophilic attack. This is due
to two primary factors:

e Activation: The C2 position is ortho to the ring nitrogen, making it highly electron-deficient
and activated towards nucleophilic substitution.

 Lability: The chloride ion is a better leaving group compared to the bromide ions under many
SNAr conditions.

Consequently, nucleophiles will preferentially displace the 2-chloro substituent, leaving the 3,5-
dibromo pattern intact for subsequent functionalization.[2] This predictable regioselectivity is a
cornerstone of its utility as a synthetic building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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